Cas no 148494-90-0 (1-Phenylpiperidin-3-one)

• Product Name: 1-Phenylpiperidin-3-one
• CAS No: 148494-90-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD11109785
• CID: 65089
• PubChem ID: 22323560
• Update Time: 2025-11-02

1-Phenylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpiperidin-3-one
• 1-Phenyl-3-piperidinone
• (2S)-phenyl-3-piperidone
• 1-Phenyl-piperidin-3-on
• 1-Phenyl-piperidin-3-one
• 3-Piperidinone,1-phenyl
• Ethyl 1-(3-oxo-3-phenylpropyl)-4-phenylpiperidine-4-carboxylate hydrochloride
• AKOS006308711
• AM807242
• 3-Piperidinone, 1-phenyl-
• SCHEMBL1813296
• CHEMBL27346
• A3254
• DTXSID40624764
• FT-0765032
• MFCD11109785
• SB41644
• CS-0328686
• 148494-90-0

• MDL： MFCD11109785
• Inchi： 1S/C11H13NO/c13-11-7-4-8-12(9-11)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： CBUHYYSHSILDSD-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 313 ºC
• Flash Point: 124 ºC
• PSA: 20.31000
• LogP: 1.92090

Additional information on 1-Phenylpiperidin-3-one

1-Phenylpiperidin-3-one (CAS 148494-90-0): A Comprehensive Overview of Properties and Applications

1-Phenylpiperidin-3-one (CAS 148494-90-0) is an important organic compound belonging to the piperidine derivative family. This heterocyclic ketone has gained significant attention in pharmaceutical research and organic synthesis due to its unique structural features and versatile reactivity. The compound features a piperidin-3-one core with a phenyl substituent at the 1-position, making it a valuable intermediate for various chemical transformations.

The molecular formula of 1-Phenylpiperidin-3-one is C₁₁H₁₃NO, with a molecular weight of 175.23 g/mol. Its chemical structure combines the characteristics of both aromatic and aliphatic systems, offering interesting possibilities for medicinal chemistry applications. Researchers particularly value this compound for its ability to serve as a building block in the synthesis of more complex molecules, especially those with potential biological activity.

Recent trends in drug discovery have shown increased interest in piperidine derivatives like 1-Phenylpiperidin-3-one, as they frequently appear in pharmacologically active compounds. The pharmaceutical industry has been exploring this compound for its potential in developing central nervous system (CNS) targeting drugs, given the prevalence of similar structures in known neuroactive substances. This aligns with current healthcare priorities focusing on neurological disorders and mental health treatments.

From a synthetic chemistry perspective, 1-Phenylpiperidin-3-one offers multiple reactive sites for chemical modification. The carbonyl group at the 3-position is particularly reactive, allowing for various nucleophilic addition reactions and reductive amination processes. These transformations are crucial in modern organic synthesis strategies, especially in the construction of nitrogen-containing heterocycles that are prevalent in many therapeutic agents.

The compound's physical properties make it suitable for various laboratory applications. 1-Phenylpiperidin-3-one typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. These characteristics facilitate its handling in research settings and industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for its identification and purity assessment.

In the context of green chemistry initiatives, researchers are investigating more sustainable methods for producing 1-Phenylpiperidin-3-one and its derivatives. This includes exploring catalytic processes and environmentally friendly solvents that reduce waste generation and energy consumption. Such developments align with the growing demand for sustainable chemical production methods across the industry.

The commercial availability of 1-Phenylpiperidin-3-one has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound in various purity grades, from technical grade for general synthetic purposes to high-purity standards for pharmaceutical applications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain its stability over extended periods.

From a regulatory perspective, 1-Phenylpiperidin-3-one is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before procurement or use, particularly when considering potential pharmaceutical applications. The compound's safety profile suggests standard laboratory precautions are sufficient for handling, though proper personal protective equipment should always be used.

Recent scientific literature reveals expanding applications for 1-Phenylpiperidin-3-one derivatives in material science, particularly in the development of functional materials and coordination complexes. The compound's ability to coordinate with metal ions makes it interesting for creating novel catalysts and materials with specific electronic or optical properties. This diversification of applications contributes to the compound's growing importance beyond traditional pharmaceutical uses.

Quality control aspects of 1-Phenylpiperidin-3-one production have become increasingly sophisticated, with advanced analytical methods ensuring high purity and consistency. This is particularly important for pharmaceutical applications where impurity profiles can significantly impact biological activity. Modern quality assurance protocols typically include multiple analytical techniques to verify identity and purity.

The future outlook for 1-Phenylpiperidin-3-one appears promising, with ongoing research uncovering new potential applications. Its versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. As synthetic methodologies advance and new therapeutic targets emerge, the demand for this valuable building block is likely to grow further, solidifying its position as an important compound in modern chemical research and development.